Cas no 1121610-19-2 (1-(furan-3-yl)piperazine)

• Product Name: 1-(furan-3-yl)piperazine
• CAS No: 1121610-19-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6342814
• PubChem ID: 63948938
• Update Time: 2025-05-21

1-(furan-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)piperazine
• AKOS013264443
• SCHEMBL7400905
• 1121610-19-2
• EN300-1856013
• CS-0306166

• Inchi： 1S/C8H12N2O/c1-6-11-7-8(1)10-4-2-9-3-5-10/h1,6-7,9H,2-5H2
• InChI Key： JWWVFGFTYFBPIG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.4Ų

Additional information on 1-(furan-3-yl)piperazine

Recent Advances in the Study of 1-(furan-3-yl)piperazine (CAS: 1121610-19-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(furan-3-yl)piperazine (CAS: 1121610-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a furan ring linked to a piperazine moiety, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and potential as a scaffold for drug development.

Recent research has focused on the synthesis and optimization of 1-(furan-3-yl)piperazine derivatives to enhance their biological activity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan ring and piperazine nitrogen atoms could significantly influence the compound's binding affinity to various neurotransmitter receptors, particularly serotonin (5-HT) and dopamine receptors. These findings suggest potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its neurological applications, 1-(furan-3-yl)piperazine has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes.

Another area of active investigation is the use of 1-(furan-3-yl)piperazine as a building block for the development of novel anticancer agents. Preliminary in vitro studies have demonstrated that specific derivatives can induce apoptosis in cancer cell lines by modulating the activity of pro-survival signaling pathways. These results, while promising, highlight the need for further preclinical evaluation to assess the compound's safety and efficacy in vivo.

The synthetic accessibility of 1-(furan-3-yl)piperazine has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described a scalable, cost-effective synthesis route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is particularly relevant for the pharmaceutical industry, where sustainable manufacturing processes are increasingly prioritized.

Despite these promising developments, challenges remain in the clinical translation of 1-(furan-3-yl)piperazine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship studies and medicinal chemistry optimization. Future research directions may include the development of prodrug strategies to improve pharmacokinetic properties and the exploration of combination therapies to enhance therapeutic efficacy.

In conclusion, 1-(furan-3-yl)piperazine (CAS: 1121610-19-2) represents a versatile scaffold with diverse pharmacological potential. The compound's unique structural features and demonstrated biological activities make it a promising candidate for further drug discovery efforts across multiple therapeutic areas. Continued research into its mechanism of action, structural optimization, and clinical applications will be crucial for realizing its full therapeutic potential.